4-Bromotoluene

• CAS No.: 106-38-7
• Product Name: 4-Bromotoluene
• Molecular Formula: C7H7Br
• Molecular Weight: 171.03 g/mol
• IUPAC Name: 1-bromo-4-methylbenzene
• Standard InChI: InChI=1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
• Standard InChIKey: ZBTMRBYMKUEVEU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)Br
• Canonical SMILES: CC1=CC=C(C=C1)Br
• Boiling Point: 363 °F at 760 mm Hg (NTP, 1992); 184.3 °C; 184.5 °C at 760 mm Hg
• Colorform: Crystals from absolute alcohol
• Density: 1.399 at 68 °F (NTP, 1992); 1.3995 @ 35 °C
• Flash Point: 185 °F (NTP, 1992); 85 °C (185 °F) Closed Cup
• Melting Point: 83.3 °F (NTP, 1992); 28.5 °C
• Physical Description: Crystals, clear pale yellow liquid. (NTP, 1992)
• Description: Crystals, clear pale yellow liquid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 75° F (NTP, 1992); 6.43e-04 M; Sol in chloroform; Water solubility of 110 ppm at 25 °C.; Soluble in ethanol, acetone, and ethe
• Synonyms: 1-Bromo-4-methylbenzene; 1-Methyl-4-bromobenzene; 4-Bromo-1-methylbenzene; 4-Bromotoluene; 4-Methyl-1-bromobenzene; 4-Methylbromobenzene; 4-Methylphenyl Bromide; 4-Tolyl Bromide; NSC 6531; p-Bromo(methyl)benzene; p-Bromotoluene; p-Methylbromobenzene
• Vapor Density: 5.9 (NTP, 1992) (Relative to Air); 5.9 (Air= 1)
• Vapor Pressure: 1 mm Hg at 50.5 °F ; 5 mm Hg at 117.5° F; 10 mm Hg at 142.0° F (NTP, 1992); 1.15 mmHg; 1.15 mm Hg at 25 °C.
• PubChem Compound: 7805
• Last Modified: Dec 23 2021